molecular formula C19H16N2O6S B6012748 N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide

N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide

Cat. No. B6012748
M. Wt: 400.4 g/mol
InChI Key: VGNYFGYYEQNGQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide, also known as MSK-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MSK-1 belongs to the class of compounds known as furanones, which have been shown to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. In

Scientific Research Applications

N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been studied for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and cardiovascular disease. In cancer research, N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been shown to inhibit the growth and metastasis of several types of cancer cells, including breast, lung, and colon cancer cells. N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has also been shown to have anti-inflammatory properties, and may be useful for the treatment of inflammatory diseases such as arthritis and asthma. In cardiovascular research, N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been shown to have a protective effect on the heart, and may be useful for the treatment of heart disease.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways that are involved in cancer growth and inflammation. N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been shown to inhibit the activity of several enzymes, including COX-2 and MMP-9, which are involved in the production of inflammatory mediators and the degradation of extracellular matrix proteins. N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has also been shown to inhibit the activity of several transcription factors, including NF-κB and AP-1, which are involved in the regulation of genes that are important for cancer growth and inflammation.
Biochemical and Physiological Effects:
N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and metastasis, the reduction of inflammation, and the protection of the heart from damage. N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has also been shown to have antioxidant properties, which may contribute to its protective effects on the heart. In addition, N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide for lab experiments is its well-defined chemical structure, which allows for precise control over its synthesis and characterization. N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide is also relatively stable and easy to handle, making it a convenient compound for in vitro and in vivo studies. However, one limitation of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide. One area of interest is the development of more potent and selective analogs of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide, which may have improved therapeutic properties. Another area of interest is the investigation of the molecular mechanisms underlying the anti-cancer and anti-inflammatory effects of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide, which may lead to the identification of new drug targets. Additionally, the use of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide involves several steps, starting with the reaction of 2-nitrophenol and furfural in the presence of a base to produce 2-furancarboxaldehyde. This intermediate is then reacted with 4-aminobenzenesulfonamide in the presence of a catalyst to produce the desired product, N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide. The synthesis of N-(2-methoxy-4-{[(phenylsulfonyl)carbonyl]amino}phenyl)-2-furamide has been optimized to improve yield and purity, and several variations of the method have been reported in the literature.

properties

IUPAC Name

N-[4-(benzenesulfonylcarbonylamino)-2-methoxyphenyl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2O6S/c1-26-17-12-13(9-10-15(17)21-18(22)16-8-5-11-27-16)20-19(23)28(24,25)14-6-3-2-4-7-14/h2-12H,1H3,(H,20,23)(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VGNYFGYYEQNGQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)NC(=O)S(=O)(=O)C2=CC=CC=C2)NC(=O)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(benzenesulfonylcarbonylamino)-2-methoxyphenyl]furan-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.